Cas no 2227913-84-8 (rac-(1R,2R)-2-(5-nitrofuran-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(5-nitrofuran-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227913-84-8
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 6172915
• PubChem ID: 93299423
• Update Time: 2025-10-29

rac-(1R,2R)-2-(5-nitrofuran-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(5-nitrofuran-2-yl)cyclopropane-1-carboxylic acid
• EN300-1813623
• 2227913-84-8

• Inchi： 1S/C8H7NO5/c10-8(11)5-3-4(5)6-1-2-7(14-6)9(12)13/h1-2,4-5H,3H2,(H,10,11)/t4-,5-/m1/s1
• InChI Key： KPGKZNAKLSPNTG-RFZPGFLSSA-N
• SMILES： O1C(=CC=C1[C@@H]1C[C@H]1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.03242232g/mol
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.3Ų

Additional information on rac-(1R,2R)-2-(5-nitrofuran-2-yl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(5-Nitrofuran-2-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

Rac-(1R,2R)-2-(5-Nitrofuran-2-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2227913-84-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a nitrofuran substituent and a carboxylic acid group. The stereochemistry of the molecule, specifically the (1R,2R) configuration, plays a crucial role in its chemical properties and biological activity.

The molecular structure of rac-(1R,2R)-2-(5-nitrofuran-2-yl)cyclopropane-1-carboxylic acid is intriguing due to the presence of the cyclopropane ring, which introduces strain and reactivity into the molecule. The nitrofuran group attached to the cyclopropane ring adds further complexity, contributing to the compound's potential as a bioactive agent. Recent studies have highlighted the importance of such strained ring systems in drug design, particularly in the development of novel therapeutic agents with enhanced potency and selectivity.

From a synthetic perspective, the preparation of rac-(1R,2R)-2-(5-nitrofuran-2-yl)cyclopropane-1-carboxylic acid involves a series of carefully designed reactions. The synthesis typically begins with the construction of the cyclopropane ring, followed by the introduction of the nitrofuran substituent and the carboxylic acid group. Researchers have explored various methodologies to optimize this process, including transition metal-catalyzed cycloadditions and stereoselective oxidations. These advancements have not only improved yields but also facilitated access to enantiomerically pure material, which is essential for biological testing.

The biological activity of rac-(1R,2R)-2-(5-nitrofuran-2-yl)cyclopropane-1-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes implicated in inflammatory diseases and cancer. For instance, it has been shown to inhibit COX enzymes with high selectivity, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways associated with tumor growth has positioned it as a promising candidate for anticancer drug development.

In addition to its enzymatic activity, rac-(1R,2R)-2-(5-nitrofuran-2-yl)cyclopropane-1-carboxylic acid has been investigated for its pharmacokinetic properties. Studies conducted in preclinical models have revealed favorable absorption and distribution profiles, which are critical for drug candidates targeting chronic diseases. However, further research is required to fully understand its metabolism and excretion pathways before advancing to clinical trials.

The structural uniqueness of rac-(1R, 000000